(1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine

• IUPAC Name: (1S,2S)-N,N'-bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine
• InChI: InChI=1S/C36H32N2/c1-3-15-29(16-4-1)35(37-25-31-21-11-19-27-13-7-9-23-33(27)31)36(30-17-5-2-6-18-30)38-26-32-22-12-20-28-14-8-10-24-34(28)32/h1-24,35-38H,25-26H2/t35-,36-/m0/s1
• InChI Key: XANGKRYJCUWBHS-ZPGRZCPFSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(C2=CC=CC=C2)NCC3=CC=CC4=CC=CC=C43)NCC5=CC=CC6=CC=CC=C65
• Isomeric SMILES: C1=CC=C(C=C1)[C@@H]([C@H](C2=CC=CC=C2)NCC3=CC=CC4=CC=CC=C43)NCC5=CC=CC6=CC=CC=C65
• Molecular Formula: C36H32N2
• Molecular Weight: 492.7 g/mol
• CAS No.: 235104-43-5

Description

(1S,2S)-N1,N2-Bis(naphthalen-1-ylmethyl)-1,2-diphenylethane-1,2-diamine is a useful research compound. Its molecular formula is C36H32N2 and its molecular weight is 492.666. The purity is usually 95%.
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Scientific Research Applications

High Performance Polyimides with Good Solubility and Optical Transparency

This study introduces naphthalene-containing diamines as monomers for synthesizing polyimides (PIs) with improved solubility and optical transparency. The introduction of alkyl side groups to the diamines enhances these properties, and the PIs demonstrate high thermal stability, making them suitable for applications requiring materials with excellent thermal resistance and optical properties (Li et al., 2017).

Design and Development of Fluorescent Sensors

This research focuses on the development of fluorescent sensors for the selective detection of highly explosive 2,4,6-trinitrophenol (TNP) in water. The sensors incorporate mixed aromatic bicyclic fused rings (including naphthalene) and pyridyl groups, highlighting the potential of naphthalene derivatives in environmental monitoring and safety applications (Chakraborty & Mandal, 2018).

Naphthalene-1,8-diylbis(diphenylmethylium) as an Organic Two-Electron Oxidant

Investigating naphthalene-1,8-diylbis(diphenylmethylium) for its unique electron-transfer reduction behavior, this paper explores its use in oxidative coupling reactions. The compound facilitates the synthesis of benzidines, showcasing its utility in organic synthesis (Saitoh et al., 2006).

Cd(II) Coordination Polymers

Research on Cd(II) coordination polymers employing naphthalene-derived ligands illustrates the versatility of such compounds in constructing complex structures with potential applications in material science, including catalysis and gas storage (Zahedi et al., 2017).